N-(2-hydroxy-2-(thiophen-2-yl)ethyl)-3,4-dimethoxybenzenesulfonamide
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Description
N-(2-hydroxy-2-(thiophen-2-yl)ethyl)-3,4-dimethoxybenzenesulfonamide is a useful research compound. Its molecular formula is C14H17NO5S2 and its molecular weight is 343.41. The purity is usually 95%.
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Scientific Research Applications
Chemical Structure and Synthesis
N-(2-hydroxy-2-(thiophen-2-yl)ethyl)-3,4-dimethoxybenzenesulfonamide is a compound with potential applications in various fields of scientific research due to its unique chemical structure. The synthesis of related benzenesulfonamide derivatives involves specific substitutions on the benzene ring, which can lead to improved binding and functional activity in biological systems. For instance, the introduction of hydrophobic groups and amino functions in similar compounds has been shown to enhance their efficacy in inhibiting pressor effects caused by endothelin-1 infusion in animal models, indicating their potential in cardiovascular research (Murugesan et al., 1998).
Biological Activities and Potential Therapeutic Applications
Compounds with a benzenesulfonamide moiety have been explored for their inhibitory effects on various enzymes and pathways, suggesting their utility in therapeutic applications. For example, N-(4-phenylthiazol-2-yl)benzenesulfonamides have demonstrated high-affinity inhibition of kynurenine 3-hydroxylase, an enzyme involved in the kynurenine pathway, which is significant in the context of neurodegenerative diseases (Röver et al., 1997). Additionally, novel thiourea derivatives bearing a benzenesulfonamide moiety have shown promising antimycobacterial activity, highlighting their potential in addressing infectious diseases like tuberculosis (Ghorab et al., 2017).
Material Science Applications
In material science, the functionalization of polymeric materials using N-protected ethylene imine-alt-ethylene sulfide block copolymers, which could be related to the synthesis pathways involving benzenesulfonamide derivatives, demonstrates the compound's utility in developing new materials with specific properties (Hori et al., 2011).
Properties
IUPAC Name |
N-(2-hydroxy-2-thiophen-2-ylethyl)-3,4-dimethoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO5S2/c1-19-12-6-5-10(8-13(12)20-2)22(17,18)15-9-11(16)14-4-3-7-21-14/h3-8,11,15-16H,9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FGIICLLWSUXMKT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)NCC(C2=CC=CS2)O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.